Cas no 2319808-27-8 (4-({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine)

• Product Name: 4-({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine
• CAS No: 2319808-27-8
• MF: C₁₈H₂₄N₄OS
• MW: 344.474362373352
• CID: 5327039
• Update Time: 2025-10-25

4-({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-((4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)thiazole
• 2-cyclopropyl-4-[[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole
• 4-({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine

• Inchi： 1S/C18H24N4OS/c1-13-8-17(20-12-19-13)23-10-14-4-6-22(7-5-14)9-16-11-24-18(21-16)15-2-3-15/h8,11-12,14-15H,2-7,9-10H2,1H3
• InChI Key： UEKVOPBDLREDRE-UHFFFAOYSA-N
• SMILES： S1C=C(CN2CCC(COC3C=C(C)N=CN=3)CC2)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 2.8
• Topological Polar Surface Area: 79.4

Additional information on 4-({1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine

4-{1-(2-Cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine: A Comprehensive Overview

The compound 4-{1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-yl}methoxy)-6-methylpyrimidine, identified by the CAS number CAS No. 2319808-27-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrimidine ring, a thiazole moiety, and a piperidine ring, all interconnected through specific functional groups. The presence of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The thiazole ring, a key structural component, is known for its ability to enhance the bioavailability and stability of drugs. Similarly, the piperidine ring contributes to the molecule's flexibility and ability to interact with biological targets. The combination of these features makes this compound a promising candidate for drug design and optimization.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to construct the molecule efficiently. Recent advancements in catalytic methods have further improved the synthesis process, making it more sustainable and scalable for industrial applications.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a precursor for the development of antiviral agents due to its ability to inhibit key viral enzymes. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted in preclinical models have revealed favorable absorption and distribution profiles, suggesting its potential as an orally bioavailable drug candidate. Furthermore, computational modeling techniques have been employed to predict its binding affinity to various biological targets, providing valuable insights into its mechanism of action.

The structural versatility of this compound has led to its exploration in other fields as well. For example, it has been considered for use in materials science as a building block for advanced materials with tailored electronic properties. Its ability to form stable complexes with metal ions has also opened avenues for its application in catalysis and sensor technology.

In conclusion, the compound 4-{1-(2-cyclopropyl-1,3-thiazol-4-yl)methylpiperidin-4-y}methoxy)-6-methylpyrimidine represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a crucial role in driving innovation in both academia and industry.